![molecular formula C18H16ClNO3 B6411247 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% CAS No. 1261936-26-8](/img/structure/B6411247.png)
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid (95%) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 299.03 g/mol and a melting point of 105-106°C. 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid is an important intermediate in the synthesis of a variety of compounds, including some pharmaceuticals, and is used in laboratory experiments to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid is used in scientific research to study the biochemical and physiological effects of various compounds. It has been used in experiments to study the effects of drugs on the nervous system, to study the metabolism of drugs, and to study the effects of drugs on the immune system. It has also been used in studies of the effects of drugs on the cardiovascular system and to study the effects of drugs on cancer cells.
Mechanism of Action
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the metabolism of drugs. It also acts as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, reduce pain, and reduce the risk of heart attack. It has also been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. It is also highly soluble in water, which makes it easy to work with in laboratory experiments. The main limitation is that it is not a very stable compound, and it can decompose over time.
Future Directions
The use of 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid in scientific research is likely to continue to grow in the future. Possible future directions include further research into the biochemical and physiological effects of the compound, as well as research into the effects of the compound on other diseases and conditions. Additionally, further research into the synthesis of the compound could lead to more efficient and cost-effective methods of production. Finally, further research into the mechanism of action of the compound could lead to the development of more effective drugs and treatments.
Synthesis Methods
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid can be synthesized by the reaction of 2-chlorobenzoic acid and 3-pyrrolidinylcarbonylphenylhydrazine in the presence of an acid catalyst at temperatures of 80-90°C. The reaction produces a white crystalline solid of 95% purity.
properties
IUPAC Name |
2-chloro-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO3/c19-16-7-6-13(11-15(16)18(22)23)12-4-3-5-14(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGNGYYWLDXEYGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80692109 |
Source
|
Record name | 4-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)benzoic acid | |
CAS RN |
1261936-26-8 |
Source
|
Record name | 4-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.